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Compound of Interest

Compound Name:
2,7-Dinitro-9,10-

phenanthrenedione

Cat. No.: B1596109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

reactivity of 2,7-Dinitro-9,10-phenanthrenedione. This compound is of significant interest in

materials science and medicinal chemistry due to its unique electronic properties and potential

biological activities.[1] The introduction of nitro groups to the phenanthrenequinone framework

significantly alters its electronic characteristics and reactivity, making it a valuable subject of

academic and industrial research.[1]

Core Chemical and Physical Properties
2,7-Dinitro-9,10-phenanthrenedione is a light yellow to yellow solid.[1] Its fundamental

properties are summarized in the table below, providing a solid foundation for its application in

various research contexts.[1]
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Property Value Source(s)

Molecular Formula C₁₄H₆N₂O₆ [1][2][3][4]

Molecular Weight 298.21 g/mol [1][2][3][4]

CAS Number 604-94-4 [1][2][3][4]

Melting Point 302-304 °C [1][2][5]

Boiling Point (Predicted) 555.9 °C at 760 mmHg [1][2][5]

Density (Predicted) 1.631 g/cm³ [1][2][5]

Appearance Light yellow to yellow solid [1]

LogP 3.59540 [2][5]

PSA 125.78000 [2][5]

Index of Refraction 1.714 [2]

InChI Key
NLYJKDKBQGPHLE-

UHFFFAOYSA-N
[1]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 2,7-Dinitro-9,10-
phenanthrenedione are outlined below.

1. Synthesis via Direct Nitration of 9,10-Phenanthrenequinone

The most common method for synthesizing 2,7-Dinitro-9,10-phenanthrenedione is through

the electrophilic aromatic substitution of 9,10-phenanthrenequinone.[1]

Reagents:

9,10-Phenanthrenequinone

Fuming Nitric Acid

Concentrated Sulfuric Acid
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Procedure:

A mixture of fuming nitric acid and concentrated sulfuric acid is prepared to generate the

nitronium ion (NO₂⁺), which serves as the active nitrating species.[1]

9,10-Phenanthrenequinone is treated with this acidic mixture.

The reaction is carried out under reflux conditions.

The desired 2,7-dinitro isomer is typically separated from other potential isomers, such as

the 2,5-dinitro derivative, through recrystallization or chromatography.[1]

Yield: Approximately 61% of the pure product can be achieved.[1]

2. Reductive Transformation to 2,7-Diamino-9,10-phenanthrenequinone

The nitro groups of 2,7-Dinitro-9,10-phenanthrenedione can be readily reduced to amino

groups, yielding a valuable precursor for the synthesis of more complex molecules like covalent

organic frameworks (COFs) and chemosensors.[1]

Reagents:

2,7-Dinitro-9,10-phenanthrenedione

Sodium Dithionite (Na₂S₂O₄)

Aqueous Sodium Hydroxide (NaOH) solution

Procedure:

2,7-Dinitro-9,10-phenanthrenedione is dissolved in an aqueous solution of sodium

hydroxide.

Sodium dithionite is added as the reducing agent.

The reaction mixture is maintained at a temperature of 50°C for a duration of 2 hours.[1]

Yield: This transformation typically results in a yield of approximately 54%.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1596109
https://www.benchchem.com/product/b1596109
https://www.benchchem.com/product/b1596109
https://www.benchchem.com/product/b1596109?utm_src=pdf-body
https://www.benchchem.com/product/b1596109
https://www.benchchem.com/product/b1596109?utm_src=pdf-body
https://www.benchchem.com/product/b1596109?utm_src=pdf-body
https://www.benchchem.com/product/b1596109
https://www.benchchem.com/product/b1596109
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Halogenation: Bromination of the Dinitro-Phenanthrenedione Core

The dinitro-phenanthrenedione core can undergo halogenation, specifically bromination, to

introduce further functional groups.

Reagents:

2,7-Dinitro-9,10-phenanthrenedione

Bromine

Concentrated Sulfuric Acid

Acetic Acid

Procedure:

The bromination of 2,7-dinitro-9,10-phenanthrenequinone is conducted using bromine in a

mixture of concentrated sulfuric acid and acetic acid.[1][6]

It has been noted that the presence of nitric acid is necessary for this reaction to proceed,

suggesting a complex reaction mechanism.[1][6]

Product: The reaction leads to the formation of 4-bromo-2,7-dinitro-9,10-

phenanthrenequinone.[1][6]

Visualizing Chemical Pathways and Relationships
The following diagrams illustrate the key synthetic and reactive pathways involving 2,7-Dinitro-
9,10-phenanthrenedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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